3-{1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-2-pyrrolidinyl}-4-methyl-1,2,5-oxadiazole

• IUPAC Name: (2-benzyl-1,3-thiazol-4-yl)-[2-(4-methyl-1,2,5-oxadiazol-3-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C18H18N4O2S/c1-12-17(21-24-20-12)15-8-5-9-22(15)18(23)14-11-25-16(19-14)10-13-6-3-2-4-7-13/h2-4,6-7,11,15H,5,8-10H2,1H3
• InChI Key: WTSYEYLPKLSFAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1C2CCCN2C(=O)C3=CSC(=N3)CC4=CC=CC=C4
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

3-{1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-2-pyrrolidinyl}-4-methyl-1,2,5-oxadiazole is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.11504700 g/mol and the complexity rating of the compound is 474. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Heterocyclic Chemistry

The synthesis and chemical properties of 1,3,4-oxadiazoles and their derivatives have been a subject of interest due to their potential applications in creating novel compounds with significant biological activities. For example, Dondoni et al. (1984) demonstrated a method for synthesizing unsymmetrical azadiaryls, including oxadiazole derivatives, by reacting thiazole and pyridine derivatives with silylazoles, showcasing the versatility of oxadiazoles in heterocyclic synthesis (Dondoni, T. Dall'occo, Galliani, Mastellari, & Medici, 1984).

Anticancer Research

Substituted 1,3,4-oxadiazoles have been explored for their anticancer properties. Redda and Gangapuram (2007) reported the synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines as potential anticancer agents, emphasizing the structural versatility of oxadiazoles in the design of novel therapeutic agents (Redda & Gangapuram, 2007).

Corrosion Inhibition

Oxadiazole derivatives have been investigated for their corrosion inhibition properties. Ammal, Prajila, and Joseph (2018) studied the effectiveness of 1,3,4-oxadiazole derivatives in protecting mild steel against corrosion in acidic environments. Their research highlights the application of oxadiazoles in materials science and engineering (Ammal, Prajila, & Joseph, 2018).

Novel Synthetic Pathways

The development of new synthetic pathways for creating oxadiazole-containing compounds is a crucial area of research. Kharchenko, Detistov, and Orlov (2008) described a one-pot condensation method for synthesizing novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic systems, indicating the ongoing interest in efficient syntheses of complex oxadiazole derivatives (Kharchenko, Detistov, & Orlov, 2008).

Antimicrobial and Antitubercular Agents

Chavan, Deshpande, Borade, Shinde, Mhaske, Sarkar, & Bobade (2019) explored 1,3,4-oxadiazole and benzothiazolylthioether derivatives for their antimycobacterial properties, contributing to the search for new treatments against tuberculosis (Chavan et al., 2019).